Cas no 2870642-77-4 (1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2870642-77-4
• MF: C₁₅H₁₃F₃N₂O₄
• MW: 342.269934415817
• CID: 5560807
• Update Time: 2025-07-15

1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]-1H-isoindole-5-carboxylic acid
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C15H13F3N2O4/c16-15(17,18)11-4-3-10(12(21)19-11)20-6-8-5-7(14(23)24)1-2-9(8)13(20)22/h1-2,5,10-11H,3-4,6H2,(H,19,21)(H,23,24)
• InChI Key： FQTIDKJZXBPDKA-UHFFFAOYSA-N
• SMILES： C1=CC(C(=O)O)=CC2CN(C3C(=O)NC(C(F)(F)F)CC3)C(=O)C1=2

Additional information on 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]-

Comprehensive Overview of 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2870642-77-4)

The compound 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2870642-77-4) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an isoindole core and a trifluoromethyl-substituted piperidinyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 1H-Isoindole-5-carboxylic acid derivatives is particularly noteworthy, as it often improves the pharmacokinetic properties of drug candidates. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-based modifications for optimizing drug efficacy. Searches for "trifluoromethyl in drug design" and "isoindole derivatives in pharmaceuticals" have spiked, reflecting the scientific community's keen interest in these structural motifs.

The isoindole scaffold, a key component of this compound, is widely recognized for its versatility in constructing biologically active molecules. Its fused bicyclic system provides a rigid framework that can interact with diverse biological targets. Coupled with the piperidinyl ring, which is a common pharmacophore in central nervous system (CNS) therapeutics, this compound opens doors to exploring novel neuroactive agents. Online queries such as "isoindole CNS applications" and "piperidine derivatives in neuroscience" highlight the relevance of these structural features in contemporary research.

From a synthetic chemistry perspective, the preparation of 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- presents interesting challenges and opportunities. The incorporation of the trifluoromethyl group at the 6-position of the piperidinyl ring requires precise control over reaction conditions to ensure regioselectivity. This has led to increased searches for "trifluoromethylation techniques" and "isoindole synthesis optimization" among synthetic chemists. The compound's potential as a building block for more complex architectures further amplifies its importance in modern organic synthesis.

In the context of drug discovery, this compound's structural features make it particularly interesting for computational chemists and molecular modelers. The isoindole core's planar nature and the piperidinyl group's conformational flexibility allow for diverse docking possibilities with biological targets. Recent publications and patent filings referencing "isoindole-based kinase inhibitors" and "trifluoromethyl piperidine pharmacophores" demonstrate the compound's relevance in structure-based drug design. This is further evidenced by the rising number of searches combining "molecular docking" with "fluorinated heterocycles" across academic databases.

The stability and storage considerations of 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- are also important aspects for researchers. While not classified as hazardous, proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain its integrity. These practical considerations have led to increased online inquiries about "handling sensitive organic compounds" and "storage of fluorinated pharmaceuticals," indicating the compound's specialized nature and the need for proper laboratory protocols.

Looking forward, the applications of 2870642-77-4 extend beyond traditional pharmaceutical development. Its structural features make it a candidate for materials science applications, particularly in the design of organic electronic materials. The isoindole moiety's conjugated system and the electron-withdrawing nature of the trifluoromethyl group could potentially contribute to interesting optoelectronic properties. This interdisciplinary potential is reflected in emerging search trends combining "heterocycles in organic electronics" with "fluorinated materials."

In conclusion, 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-2-[2-oxo-6-(trifluoromethyl)-3-piperidinyl]- represents a fascinating case study in modern medicinal chemistry. Its combination of the privileged isoindole scaffold with the strategically placed trifluoromethyl group on the piperidinyl ring creates numerous possibilities for therapeutic development. As research into fluorinated compounds and nitrogen-containing heterocycles continues to expand, this compound is likely to remain at the forefront of innovative drug discovery efforts, addressing current challenges in healthcare and materials science.